Cas no 1706454-77-4 (4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester)

• Product Name: 4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester
• CAS No: 1706454-77-4
• MF: C₁₂H₁₀F₂N₄O₄S
• MW: 344.294007778168
• CID: 5220207
• Update Time: 2025-08-03

4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester

• Inchi： 1S/C12H10F2N4O4S/c1-2-22-11(19)6-3-4-8(7(5-6)18(20)21)23-12-15-10(9(13)14)16-17-12/h3-5,9H,2H2,1H3,(H,15,16,17)
• InChI Key： SLJQLOWZOIKVIG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(SC2NN=C(C(F)F)N=2)C([N+]([O-])=O)=C1

Additional information on 4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester

4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1706454-77-4, known as 4-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzoic acid ethyl ester, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential utility in the development of bioactive molecules. In this article, we delve into the structural characteristics, synthetic methods, and recent advancements in research related to this compound.

The molecular structure of CAS No. 1706454-77-4 is characterized by a benzoic acid ethyl ester moiety substituted with a nitro group at the 3-position and a triazol-sulfanyl group at the 4-position. The triazol ring is further substituted with a difluoromethyl group at the 5-position. This combination of functional groups makes the compound highly versatile for various chemical transformations. The presence of the nitro group imparts strong electron-withdrawing properties, while the triazol-sulfanyl group introduces unique electronic and steric effects that can be exploited in synthetic chemistry.

Recent studies have highlighted the importance of difluoromethyl-substituted triazoles in medicinal chemistry. These groups are known to enhance the stability and bioavailability of drug candidates due to their ability to modulate physicochemical properties such as solubility and permeability. The sulfanyl linkage in CAS No. 1706454-77-4 serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures. Researchers have demonstrated that this compound can act as an intermediate in the synthesis of heterocyclic compounds with potential therapeutic applications.

The synthesis of CAS No. 1706454-77-4 typically involves a multi-step process that includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and better purity of the final product. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the triazol-sulfanyl bond in a highly controlled manner.

In terms of applications, CAS No. 1706454-77-4 has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has been explored in recent studies. Additionally, this compound has been investigated as a potential precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties.

Recent research efforts have focused on understanding the relationship between the structure of CAS No. 1706454-77-4 and its biological activity. Computational studies have revealed that the difluoromethyl group plays a critical role in modulating the electronic environment around the triazol ring, which in turn influences its interaction with biological targets. Experimental validation of these findings has provided valuable insights into designing more potent and selective derivatives.

In conclusion, CAS No. 1706454-77-4, or benzoic acid ethyl ester derivative, represents a valuable building block in modern organic synthesis. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing chemical science is expected to grow significantly.